1-(6-(4-methoxyphenyl)pyrimidin-4-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[6-(4-methoxyphenyl)pyrimidin-4-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H22N6O2S/c1-13-24-25-20(29-13)23-19(27)15-7-9-26(10-8-15)18-11-17(21-12-22-18)14-3-5-16(28-2)6-4-14/h3-6,11-12,15H,7-10H2,1-2H3,(H,23,25,27)
• InChI Key: WYZWDAKVCKUJDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2CCN(CC2)C3=NC=NC(=C3)C4=CC=C(C=C4)OC
• Molecular Formula: C20H22N6O2S
• Molecular Weight: 410.5 g/mol

Description

1-(6-(4-methoxyphenyl)pyrimidin-4-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H22N6O2S and its molecular weight is 410.5. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(4-methoxyphenyl)pyrimidin-4-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(4-methoxyphenyl)pyrimidin-4-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of complex molecules often involves multi-step reactions, starting from simpler precursors. For example, novel heterocyclic compounds such as benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines have been derived from natural products like visnaginone and khellinone. These compounds are synthesized through reactions involving amino thiouracil, ethyl acetate, and various catalytic conditions, leading to diverse structural frameworks with potential biological activities (Abu‐Hashem et al., 2020).

Another approach involves the synthesis of 1,5‐dihydro‐5‐(4‐methoxyphenyl)‐4H‐pyrazolo[3,4‐d]pyrimidin‐4‐ones and their derivatives by reacting ethyl 5‐aminopyrazole‐4‐carboxylate with triethyl orthoformate and amines, showcasing the versatility of synthetic methodologies in creating complex molecules (Finlander & Pedersen, 1985).

Potential Biological Activities

The synthesized compounds often undergo biological screening to determine their potential as therapeutic agents. For instance, compounds with structures involving thiazolopyrimidine, pyrane, and pyrazoline derivatives have shown promising analgesic and antiparkinsonian activities, comparable to known drugs such as Valdecoxib and Benzatropine (Amr, Maigali, & Abdulla, 2008). Furthermore, some novel benzimidazole derivatives have been identified as potent and orally bioavailable renin inhibitors, demonstrating the impact of structural modifications on the pharmacokinetic profiles and biological activities of synthesized compounds (Tokuhara et al., 2018).